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Compound of Interest

Compound Name: 4-Oxododecanedioic acid

Cat. No.: B157072 Get Quote

An Application and Protocol Guide for the Research Use of High-Purity 4-Oxododecanedioic
Acid

This document serves as a comprehensive guide for researchers, scientists, and drug

development professionals on the procurement and application of high-purity 4-
Oxododecanedioic acid (4-ODD) for research purposes.

Overview of 4-Oxododecanedioic Acid
4-Oxododecanedioic acid is an oxo-dicarboxylic acid, characterized by a twelve-carbon

backbone with carboxylic acid groups at both ends and a ketone group at the fourth carbon

position.[1] This bifunctional nature makes it a versatile building block in organic synthesis and

an interesting molecule for biological investigation.[1][2] Found as a natural product in the

fungus Fusarium fujikuroi and the herb Coniogramme japonica, 4-ODD is an area of growing

research interest.[1][3] Studies on its structural analogs suggest potential roles in fatty acid

metabolism, including influencing beta-oxidation, which may affect body fat accumulation and

glucose tolerance.

Sourcing and Procurement of Research-Grade 4-
Oxododecanedioic Acid
For reproducible and reliable experimental results, sourcing high-purity 4-ODD is paramount.

The following table outlines the key specifications to consider when purchasing this compound.
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Table 1: Recommended Specifications for Research-Grade 4-Oxododecanedioic Acid

Parameter
Recommended
Specification

Rationale for Requirement

Purity
≥98% (as determined by

HPLC/GC)

Ensures that observed

biological or chemical effects

are attributable to the

compound itself and not to

impurities.

CAS Number 30828-09-2
Unambiguously identifies the

correct chemical substance.

Molecular Formula C₁₂H₂₀O₅
Confirms the elemental

composition of the molecule.

Molecular Weight 244.28 g/mol

Essential for accurate

preparation of solutions with

specific molar concentrations.

Physical Form White to off-white powder

Provides a preliminary visual

check for quality and

consistency.

Solubility
Soluble in DMSO, Ethanol,

Acetone, Chloroform

Critical for selecting the

appropriate vehicle for stock

solution preparation and

subsequent experimental

dilutions.

Documentation
Certificate of Analysis (CoA) &

Safety Data Sheet (SDS)

The CoA provides lot-specific

purity and quality data, while

the SDS details safe handling,

storage, and emergency

procedures.

Experimental Protocols and Methodologies
Preparation of Stock Solutions
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Accurate preparation of stock solutions is the foundation of quantitative experiments. Due to its

limited aqueous solubility, 4-ODD is typically dissolved in an organic solvent.

Workflow for Preparing 4-ODD Stock Solutions

Weigh high-purity
4-ODD powder

Add appropriate volume
of DMSO

Vortex or sonicate
until fully dissolved

Sterile filter (0.22 µm)
for cell-based assays

Aliquot and store at
-20°C or -80°C

Click to download full resolution via product page

Caption: A generalized workflow for the preparation of 4-ODD stock solutions.

Detailed Protocol:

Materials: High-purity 4-ODD, anhydrous dimethyl sulfoxide (DMSO), sterile conical or

microcentrifuge tubes, calibrated analytical balance, vortex mixer, sonicator, 0.22 µm syringe

filters.

Calculation: To prepare a 100 mM stock solution, calculate the mass needed:

Mass (mg) = 100 mmol/L * 0.001 L * 244.28 g/mol * 1000 mg/g = 24.43 mg.

Procedure:

1. Aseptically weigh 24.43 mg of 4-ODD powder into a sterile tube.

2. Add 1.0 mL of anhydrous DMSO to the tube.

3. Vortex vigorously. If needed, briefly sonicate the tube in a water bath to ensure complete

dissolution.

4. For applications in cell culture, pass the solution through a 0.22 µm sterile syringe filter

into a new sterile tube.

5. Dispense the stock solution into single-use aliquots to prevent degradation from repeated

freeze-thaw cycles.
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6. Store aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage

(up to 6 months).

In Vitro Cytotoxicity Assessment (MTT Assay)
This protocol describes a common method to evaluate the effect of 4-ODD on cell viability.

Workflow for an MTT-Based Cytotoxicity Assay
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duration (24-72h)
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Incubate (2-4h) to allow
formazan formation
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Read absorbance
at ~570 nm
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Caption: Key steps for determining the cytotoxicity of 4-ODD using an MTT assay.

Detailed Protocol:
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Cell Seeding: Plate the cells of interest (e.g., HeLa, A549) in a 96-well plate at a density of

5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight.

Compound Preparation: Prepare serial dilutions of the 4-ODD stock solution in culture

medium. Ensure the final DMSO concentration is consistent across all wells (typically ≤0.5%)

and include a vehicle-only control.

Cell Treatment: Remove the old medium and add 100 µL of the 4-ODD dilutions to the

appropriate wells.

Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) at 37°C and 5%

CO₂.

MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for an

additional 2-4 hours.

Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to

dissolve the formazan crystals.

Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Potential Research Applications and Signaling
Pathways
Given its structure, 4-ODD is a candidate for investigating metabolic pathways. A potential

hypothesis is that its introduction into cells could modulate metabolic processes, possibly

through pathways sensitive to cellular energy status.

Hypothesized Metabolic Signaling Cascade for 4-ODD
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Caption: A hypothetical pathway illustrating how 4-ODD might influence cell metabolism.

This pathway suggests that after cellular uptake, 4-ODD could be integrated into or interfere

with fatty acid metabolism. This might alter the cell's energy state, leading to the activation of

master metabolic regulators like AMP-activated protein kinase (AMPK), which in turn would

orchestrate downstream responses to restore homeostasis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b157072
https://www.biosynth.com/p/FBA82809/30828-09-2-4-oxododecanedioic-acid
https://www.screenlib.com/4-Oxododecanedioic-acid-98390.html
https://www.benchchem.com/product/b157072#purchasing-high-purity-4-oxododecanedioic-acid-for-research
https://www.benchchem.com/product/b157072#purchasing-high-purity-4-oxododecanedioic-acid-for-research
https://www.benchchem.com/product/b157072#purchasing-high-purity-4-oxododecanedioic-acid-for-research
https://www.benchchem.com/product/b157072#purchasing-high-purity-4-oxododecanedioic-acid-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157072?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

